1-(Benzyloxy)-3-(3-nitrophenyl)benzene

• IUPAC Name: 1-nitro-3-(3-phenylmethoxyphenyl)benzene
• InChI: InChI=1S/C19H15NO3/c21-20(22)18-10-4-8-16(12-18)17-9-5-11-19(13-17)23-14-15-6-2-1-3-7-15/h1-13H,14H2
• InChI Key: JUZDAKSSODVZPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H15NO3
• DSSTOX Substance ID: DTXSID80742815
• Molecular Weight: 305.3 g/mol
• CAS No.: 1355248-16-6

Description

1-(Benzyloxy)-3-(3-nitrophenyl)benzene (BNPB) is an aromatic compound that has a wide range of applications in scientific research and laboratory experiments. BNPB is a versatile compound that can be used for a variety of purposes, including the synthesis of other compounds, the study of biochemical and physiological effects, and the exploration of potential drug targets.

Scientific Research Applications

1. Crystallography and Molecular Structure

• Title Compound Synthesis and Structure : The synthesis of related compounds like (E)‐1‐[4‐(Benz­yloxy)benzyl­idene]‐2‐(4‐nitro­phen­yl)­hydrazine involves reactions that yield molecules with specific dihedral angles between phenyl rings, which are significant in crystallography studies (Shi Jun, 2005).

2. Synthesis of Novel Compounds

• One-Pot Synthesis of Benzoxazoles and Oxazoles : Research into the synthesis of benzoxazoles or oxazoles from 2-nitrophenols or 1-aryl-2-nitroethanones has revealed that compounds like 1-(Benzyloxy)-3-(3-nitrophenyl)benzene can be used in the synthesis of other complex organic compounds (J. Lee et al., 2009).

3. Photorefractive Materials

• Photorefractive Polymer Composites : Studies on the synthesis of photorefractive polymer composites have used similar compounds to create materials with high phase stability and excellent diffraction properties (E. Hendrickx et al., 1998).

4. Precursors in Pharmaceutical Synthesis

• Intermediate in Synthesis of Pharmaceuticals : Compounds like this compound serve as intermediates in the synthesis of pharmaceuticals, like formoterol (K. C. Mohan et al., 1994).

5. Organic Synthesis Intermediates

• Synthesis of Functional Organic Materials : Such compounds are important intermediates in organic synthesis, where they can be transformed into a variety of functional groups, useful in various industries including pharmaceuticals and pesticides (H. We, 2015).